Cas no 2228119-42-2 (2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2228119-42-2
• MF: C₁₄H₂₀N₂O₆
• MW: 312.318404197693
• CID: 6082720
• PubChem ID: 165659315
• Update Time: 2025-05-19

2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid
• EN300-1872974
• 2228119-42-2
• 2-amino-3-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C14H20N2O6/c1-14(2,3)22-13(21)16-8-6-7(4-5-9(8)17)11(18)10(15)12(19)20/h4-6,10-11,17-18H,15H2,1-3H3,(H,16,21)(H,19,20)
• InChI Key： PSTDICAJEYDAJR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C(C(=O)O)N)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.13213636g/mol
• Monoisotopic Mass: 312.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 142Ų

Additional information on 2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid

Compound CAS No. 2228119-42-2: 2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic Acid

Compound CAS No. 2228119-42-2, also known as 2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development and therapeutic interventions. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool for researchers in the pharmaceutical industry.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including an amino group, hydroxyl groups, and a tert-butoxycarbonyl (Boc) protecting group. These features contribute to its versatility in biochemical reactions and its ability to interact with various biological targets. The Boc group, in particular, plays a crucial role in controlling the reactivity of the compound during synthesis and in vitro experiments.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. Studies have demonstrated that this compound exhibits potent antioxidant activity, which could be harnessed for the development of novel anti-inflammatory agents. Furthermore, its ability to modulate enzyme activity has opened new avenues for its use in enzyme-catalyzed reactions and drug delivery systems.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. Its hydroxyl groups may enhance solubility and stability, which are critical factors for successful drug delivery. Additionally, preliminary toxicity studies indicate that this compound has a low toxicity profile, further supporting its suitability for therapeutic applications.

The application of computational chemistry techniques has provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it can bind effectively to key proteins involved in inflammatory pathways, offering a potential mechanism for its anti-inflammatory effects. These findings align with experimental data from cellular assays, where the compound demonstrated significant inhibition of pro-inflammatory cytokine production.

Moreover, recent research has explored the use of this compound as a precursor for more complex molecules with enhanced bioactivity. By modifying specific functional groups or incorporating additional substituents, researchers aim to optimize its pharmacodynamic properties and expand its therapeutic potential. Such modifications could lead to the development of next-generation drugs targeting chronic inflammatory diseases and other conditions characterized by excessive oxidative stress.

In conclusion, Compound CAS No. 2228119-42-2, or 2-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoic acid, represents a promising molecule with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable asset for future drug discovery efforts.